Cas no 114446-55-8 ((S)\u200b-\u200b(-\u200b)\u200b-\u200b2-\u200bBromo-\u200bα-\u200bmethylbenzyl Alcohol)

• Product Name: (S)\u200b-\u200b(-\u200b)\u200b-\u200b2-\u200bBromo-\u200bα-\u200bmethylbenzyl Alcohol
• CAS No: 114446-55-8
• MF: C₈H₉BrO
• MW: 201.060461759567
• MDL: MFCD00004509
• CID: 206919
• PubChem ID: 6950331
• Update Time: 2025-05-22

(S)\u200b-\u200b(-\u200b)\u200b-\u200b2-\u200bBromo-\u200bα-\u200bmethylbenzyl Alcohol Chemical and Physical Properties

Names and Identifiers

• (S)-1-(2-Bromophenyl)ethanol
• (S)-(-)-2-Bromo-α-methylbenzyl alcohol
• (S)-2-Bromo-alpha-methylbenzyl alcohol
• Benzenemethanol,2-bromo-a-methyl-, (aS)-
• (S)-(-)-1-(2-bromophenyl)ethanol
• [S]-1-(2-bromophenyl)-1-ethanol
• 327247_ALDRICH
• AC1OCTEH
• AC1Q29M8
• PubChem5682
• SBB064753
• SureCN1328402
• (S)-(-)-2-Bromo-alpha-methylbenzyl alcohol
• (S)-1-Phenyl-2-bromoethanol
• (S)-1-(2-BroMohenyl)ethanol
• (S)-1-(o-Bromophenyl)ethanol
• (S)-L-(2-Bromophenyl)ethanol
• (1S)-1-Phenyl 2-bromoethanol
• (1S)-1-Phenyl-2-bromoethanol
• (1S)-1-(2-bromophenyl)ethanol
• (S)-(+)-2-BROMO-1-PHENYL ETHANOL
• (S)-α-(Bromomethyl)benzyl alcohol
• (1S)-1-(2-bromophenyl)ethan-1-ol
• DZLZSFZSPIUINR-LURJTMIESA-N
• SC1257
• NE17435
• N448
• BC003010
• ZB011732
• AB0015793
• (S)-(-)-2-Bromo-
• A-meth
• ST2402712
• A803185
• Benzenemethanol, 2-bromo-alpha-methyl-, (alp
• DTXSID40921381
• (S)-(-)-2-Bromo- alpha -methylbenzyl alcohol
• Z1127664292
• (S)-(-)-2-Bromo-alpha-methylbenzyl alcohol, 98%
• AMY10619
• CS-W015567
• J-502341
• 114446-55-8
• AS-64830
• Benzenemethanol, 2-bromo-alpha-methyl-, (alphaS)-
• EN300-100384
• 1-(2-bromophenyl)ethan-1-ol
• MFCD00004509
• SCHEMBL1328402
• AKOS012521502
• (S)-1-(2-bromophenyl)ethan-1-ol
• (S)\u200b-\u200b(-\u200b)\u200b-\u200b2-\u200bBromo-\u200bα-\u200bmethylbenzyl Alcohol

• MDL： MFCD00004509
• Inchi： 1S/C8H9BrO/c1-6(10)7-4-2-3-5-8(7)9/h2-6,10H,1H3/t6-/m0/s1
• InChI Key： DZLZSFZSPIUINR-LURJTMIESA-N
• SMILES： BrC1C=CC=CC=1[C@H](C)O

Computed Properties

• Exact Mass: 199.98400
• Monoisotopic Mass: 199.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1

Experimental Properties

• Color/Form: Not available
• Density: 1.3646 (rough estimate)
• Melting Point: 56-58 °C (lit.)
• Boiling Point: 128 °C/15 mmHg(lit.)
• Flash Point: 113.3 °C
• Refractive Index: 1.5610 (estimate)
• PSA: 20.23000
• LogP: 2.50240
• Solubility: Not available
• Optical Activity: [α]30/D −54°, c = 1 in chloroform

(S)\u200b-\u200b(-\u200b)\u200b-\u200b2-\u200bBromo-\u200bα-\u200bmethylbenzyl Alcohol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on (S)\u200b-\u200b(-\u200b)\u200b-\u200b2-\u200bBromo-\u200bα-\u200bmethylbenzyl Alcohol

(S)-(-)-2-Bromo-α-methylbenzyl Alcohol: A Comprehensive Overview

Introduction

The compound (S)-(-)-2-Bromo-α-methylbenzyl Alcohol with CAS No. 114446-55-8 is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry, which plays a crucial role in its biological activity and applications. Recent advancements in synthetic methodologies and its utilization in drug discovery have made it a focal point in scientific research.

Chemical Structure and Properties

(S)-(-)-2-Bromo-α-methylbenzyl Alcohol features a benzyl alcohol backbone with a bromine substituent at the 2-position and an α-methyl group. The stereochemistry at the chiral center is S, as denoted by the (S) designation. This structure contributes to its distinct physical and chemical properties, including its melting point, solubility, and reactivity. The compound exhibits a specific optical rotation, indicated by the (-) sign, which is a critical factor in its enantioselective applications.

Synthesis and Isolation

The synthesis of (S)-(-)-2-Bromo-α-methylbenzyl Alcohol involves multi-step organic reactions, often utilizing asymmetric catalysis to achieve high enantiomeric excess. Recent studies have explored novel catalytic systems, such as metal-catalyzed asymmetric additions and biocatalytic approaches, to enhance the efficiency and selectivity of its synthesis. These methods not only improve yield but also reduce environmental impact, aligning with green chemistry principles.

Biological Activity and Applications

(S)-(-)-2-Bromo-α-methylbenzyl Alcohol has demonstrated significant biological activity in various assays. It has been evaluated for its potential as a lead compound in drug discovery programs targeting specific enzymes or receptors. Recent research highlights its role in modulating cellular signaling pathways, making it a promising candidate for therapeutic interventions in areas such as oncology and neurodegenerative diseases.

Furthermore, this compound serves as an intermediate in the synthesis of more complex molecules, including natural product analogs and pharmaceutical agents. Its versatility in chemical transformations underscores its importance in both academic and industrial settings.

Recent Research Findings

Recent studies have delved into the mechanistic insights of (S)-(-)-2-Bromo-α-methylbenzyl Alcohol's interactions with biological systems. Advanced techniques such as X-ray crystallography and molecular dynamics simulations have provided deeper understanding of its binding modes and pharmacokinetic properties. These findings are pivotal for optimizing its bioavailability and minimizing off-target effects.

Additionally, investigations into its metabolic pathways have revealed insights into its stability and clearance mechanisms within the body. This knowledge is essential for designing derivatives with improved therapeutic profiles.

Conclusion

In summary, (S)-(-)-2-Bromo-α-methylbenzyl Alcohol (CAS No. 114446-55-8) is a versatile compound with significant potential in drug discovery and chemical synthesis. Its unique stereochemistry, coupled with recent advancements in synthetic methodologies and biological applications, positions it as a key molecule in contemporary research. Continued exploration into its properties will undoubtedly yield further insights into its utility across diverse fields of science.